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Compound of Interest

Compound Name: Dibromofluorescein

Cat. No.: B1618816

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information on the safe handling, storage, and disposal
of Dibromofluorescein powder. The following sections detail the compound's properties,
associated hazards, necessary safety precautions, and emergency procedures to ensure a
safe laboratory environment for all personnel.

Compound Identification and Properties

Dibromofluorescein is a fluorescent dye belonging to the xanthene family.[1] It is commonly
used in cosmetics, as a biological stain, and as a pH indicator.[1] Understanding its physical
and chemical properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of Dibromofluorescein
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Property

Value

References

Chemical Name

4' 5'-Dibromofluorescein

[2](3]

C.1. 45370.1, Solvent Red 72,

Synonyms o ) [2][3][4]
Eosinic acid

CAS Number 596-03-2 [2][3]

Molecular Formula C20H10Br20s [4]

Molecular Weight 490.10 g/mol [4][5]

Appearance Orange to red powder/solid [1112][3]

Melting Point 270 - 273 °C (518 - 523.4 °F) [2][4]

Boiling Point 633.7 £ 55.0 °C at 760 mmHg [4]
Slightly soluble in water.

Solubility Soluble in ethanol and [11[3]
acetone.

N Stable under normal
Stability [3]

temperatures and pressures.

Hazard Identification and Toxicological Data

Dibromofluorescein is classified as a hazardous substance and requires careful handling to

avoid adverse health effects.[2][6] The primary hazards are skin, eye, and respiratory irritation.

[2][3]

Table 2: Hazard Classification
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Hazard Category Statement References

Skin

) o Category 2 Causes skin irritation [2]
Corrosion/Irritation

Serious Eye Causes serious eye
o Category 2 o [2]
Damage/Eye Irritation irritation

Specific target organ ]
o _ May cause respiratory
toxicity (single Category 3 T [2]
irritation
exposure)

May form combustible
Combustible Dust Yes dust concentrations in 2]

air

While the toxicological properties of Dibromofluorescein have not been fully investigated,
some data is available.[2][3] It is important to note that the lack of comprehensive data
necessitates a cautious approach.

Table 3: Toxicological Data

Test Species Route Value References

10,500 mg/kg
(female, 21 days

re-ingestion
Toxic Dose Low P g )

Rat Oral causing maternal  [3]
(TDLo)

effects on
ovaries/fallopian

tubes.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure laboratory safety.

Engineering Controls
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» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder.[6]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with Dibromofluorescein powder.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification References

Tight-sealing safety goggles or
Eye Protection g ] 9 ¥ 9099 [2]
a face shield.

Wear appropriate protective
Hand Protection gloves (e.g., nitrile). Inspect [2]

gloves before use.

Wear appropriate protective
Skin and Body Protection clothing, such as a lab coat, to [2]

prevent skin exposure.

If exposure limits are exceeded

or if irritation is experienced,
Respiratory Protection use a NIOSH/MSHA or [2]

European Standard EN 149

approved respirator.

General Handling Practices

» Avoid contact with skin, eyes, and clothing.[2]
e Do not breathe dust. Avoid dust formation.[2]

e Wash hands thoroughly after handling.[2]
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e Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

» Store away from incompatible materials, such as strong oxidizing agents.[2]

Experimental Protocols

While specific, detailed experimental protocols for toxicity and stability testing of
Dibromofluorescein powder are not readily available in published literature, the following
sections outline the general methodologies that should be followed.

Protocol for Handling Spills

This protocol outlines the steps for safely managing a spill of Dibromofluorescein powder.

Diagram 1: Workflow for Dibromofluorescein Powder Spill Response
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Evacuate immediate area
and restrict access

Y

Don appropriate PPE:
- Respirator
- Goggles/Face Shield
- Gloves
- Lab Coat

'

Contain the spill
(if safe to do so)

l

Clean up spill using a dry method:
- Gently sweep or scoop
- Use a HEPA-filtered vacuum

I

1

: l
AVOID generating dust clouds

Place spilled material into a
sealed, labeled container for disposal

'

Decontaminate the spill area
with a suitable solvent

'

Dispose of waste according to
local, state, and federal regulations

Report the incident to the
lab supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a Dibromofluorescein powder spill.
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First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Table 5: First Aid Measures for Dibromofluorescein Exposure

Exposure Route First Aid Procedure References

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [3]
upper and lower eyelids. Get

medical attention.

Flush skin with plenty of soap
and water for at least 15
) minutes while removing
Skin Contact ) ) [3]
contaminated clothing and
shoes. Get medical attention if

irritation develops or persists.

Remove victim to fresh air. If

not breathing, give artificial
Inhalation respiration. If breathing is [7]

difficult, give oxygen. Get

medical attention.

Do NOT induce vomiting.
Clean mouth with water and

Ingestion drink plenty of water [1][2]
afterwards. Get medical

attention if symptoms occur.

Diagram 2: First Aid Decision Tree for Dibromofluorescein Exposure
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Exposure Routes & Actions

Eve Contact Flush with water for 15 mins
4 Seek medical attention
S
. . S
Skin Contact Wash with soap & water for 15_ mins S
Remove contaminated clothing
Seek Medical Attention
Inhalation Move to fresh air
Provide respiratory support if needed

(as needed)
Ingestion Rinse mouth, drink water
9 Do NOT induce vomiting

A}
/
/

Eyes

Identify Route
of Exposure

[4

Click to download full resolution via product page

Caption: Decision tree for first aid response to Dibromofluorescein exposure.

Fire and Explosion Hazards

Dibromofluorescein is a combustible solid and fine dust dispersed in air may ignite.[2]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[2]

e Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (COz2), and
hydrogen bromide.[2]

o Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus (SCBA)
with pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Disposal Considerations

Waste from Dibromofluorescein must be disposed of as hazardous waste.[2]
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» Dispose of surplus and non-recyclable solutions to a licensed disposal company.

» Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[2]

Logical Hierarchy of Safety Controls

To ensure maximum safety, a hierarchical approach to hazard control should be implemented.

Diagram 3: Hierarchy of Controls for Dibromofluorescein Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling Dibromofluorescein.
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By implementing the procedures and precautions outlined in this guide, researchers, scientists,
and drug development professionals can significantly mitigate the risks associated with the
handling of Dibromofluorescein powder. Always refer to the most current Safety Data Sheet
(SDS) for the specific product in use and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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